Cas no 289902-88-1 (2-(3,4-Dimethylbenzyl)propane-1,3-diol)

• Product Name: 2-(3,4-Dimethylbenzyl)propane-1,3-diol
• CAS No: 289902-88-1
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 239058
• PubChem ID: 18407349
• Update Time: 2025-04-19

2-(3,4-Dimethylbenzyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethylbenzyl)propane-1,3-diol
• 1,3-Propanediol, 2-[(3,4-dimethylphenyl)methyl]-
• 2-[(3,4-dimethylphenyl)methyl]propane-1,3-diol
• I01-9384
• 289902-88-1
• AKOS015891448
• FT-0725175
• DTXSID20593469
• A819707
• 2-[(3,4-Dimethylphenyl)methyl]-1,3-propanediol
• 2-[(3, 4-dimethylphenyl)methyl]propane-1, 3-diol
• SCHEMBL6377004
• SB84289

• Inchi： 1S/C12H18O2/c1-9-3-4-11(5-10(9)2)6-12(7-13)8-14/h3-5,12-14H,6-8H2,1-2H3
• InChI Key： ZLYNNDYPVKXKLE-UHFFFAOYSA-N
• SMILES： OCC(CO)CC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.06
• Boiling Point: 362.2°C at 760 mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.543
• PSA: 40.46000
• LogP: 1.44670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes